Cas no 1454907-18-6 (2-Oxazolemethanamine, 5-bromo-)
2-Oxazolemethanamine, 5-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolemethanamine, 5-bromo-
- C-(5-Bromo-oxazol-2-yl)-methylamine
-
- MDL: MFCD28665519
- Inchi: 1S/C4H5BrN2O/c5-3-2-7-4(1-6)8-3/h2H,1,6H2
- InChI Key: SGYHVCMEOFKLDM-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(CN)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 80.4
- XLogP3: 0.3
- Topological Polar Surface Area: 52
2-Oxazolemethanamine, 5-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D972062-100mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | D972062-250mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | D972062-500mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D972062-1g |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | D972062-5g |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | D972062-50mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 50mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | D972062-50mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 50mg |
$285 | 2025-02-20 | |
| eNovation Chemicals LLC | D972062-100mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 100mg |
$455 | 2025-02-20 | |
| eNovation Chemicals LLC | D972062-1g |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 1g |
$2105 | 2025-02-20 | |
| eNovation Chemicals LLC | D972062-500mg |
C-(5-Bromo-oxazol-2-yl)-methylamine |
1454907-18-6 | 95% | 500mg |
$1115 | 2025-02-20 |
2-Oxazolemethanamine, 5-bromo- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-Oxazolemethanamine, 5-bromo-
2-Oxazolemethanamine, 5-bromo-
The compound with CAS No. 1454907-18-6, commonly referred to as 2-Oxazolemethanamine, 5-bromo-, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to the 5-position of an oxazole ring and an amine group at the 2-position. The combination of these functional groups makes 2-Oxazolemethanamine, 5-bromo- a versatile molecule with potential applications in drug discovery and materials science.
Recent studies have highlighted the importance of 2-Oxazolemethanamine, 5-bromo- in the development of novel therapeutic agents. Researchers have found that this compound exhibits promising biological activity, particularly in the context of anti-inflammatory and anti-cancer drug development. The bromine substituent at the 5-position plays a critical role in modulating the compound's pharmacokinetic properties, while the amine group at the 2-position enhances its ability to interact with biological targets. These findings suggest that 2-Oxazolemethanamine, 5-bromo- could serve as a lead compound for designing more effective and selective drugs.
From a synthetic perspective, the preparation of 2-Oxazolemethanamine, 5-bromo- involves a multi-step process that typically begins with the synthesis of oxazole derivatives. One common approach involves the condensation of aldehydes or ketones with amino compounds in the presence of an acid catalyst. The introduction of the bromine substituent is achieved through electrophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and product purity. The synthesis of this compound is not only a testament to the ingenuity of modern organic chemistry but also underscores the importance of fine-tuning reaction parameters to achieve desired outcomes.
In terms of applications, 2-Oxazolemethanamine, 5-bromo- has shown potential in various areas beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. This property has led to its use in the development of novel catalysts for industrial processes. Additionally, researchers have explored its role as a building block for constructing more complex molecular architectures, such as supramolecular assemblies and functional polymers.
Recent advancements in computational chemistry have further enhanced our understanding of 2-Oxazolemethanamine, 5-bromo-'s properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling scientists to predict its behavior under various conditions. These computational tools have also facilitated the design of derivatives with improved properties, paving the way for future innovations.
In conclusion, 2-Oxazolemethanamine, 5-bromo- (CAS No. 1454907-18-6) is a remarkable compound with a wide range of applications and promising potential for future research. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1454907-18-6 (2-Oxazolemethanamine, 5-bromo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)